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Introduction
SURFONIC JL-80X, a nonionic surfactant, is an alkoxylated linear alcohol utilized in a variety of

industrial and cleaning applications.[1][2] Its environmental fate, particularly its biodegradability,

is a critical consideration for its application and disposal. This technical guide provides an in-

depth analysis of the biodegradability of SURFONIC JL-80X and structurally similar compounds

under laboratory conditions. While specific quantitative data from standardized ready

biodegradability tests for SURFONIC JL-80X are not publicly available, information from the

manufacturer and extensive research on the broader class of linear alcohol ethoxylates provide

a strong indication of its environmental profile.

SURFONIC JL-80X is chemically described as a C10-C12 linear alcohol with both ethylene

oxide (EO) and propylene oxide (PO) units.[3][4] The manufacturer, Huntsman Corporation,

has stated that semi-continuous activated sludge studies indicate that SURFONIC JL-80X is

completely biodegraded, as measured by the disappearance of dissolved organic carbon.[5]

This suggests a high susceptibility to microbial degradation.

Biodegradability of Linear Alcohol Ethoxylates
Linear alcohol ethoxylates (LAEs), the chemical family to which SURFONIC JL-80X belongs,

are generally considered to be readily biodegradable.[6] The rate and extent of their

biodegradation are influenced by factors such as the length of the alkyl chain and the degree of
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ethoxylation. Studies have consistently shown that LAEs with alkyl chain lengths of less than

16 carbons, such as the C10-C12 backbone of SURFONIC JL-80X, are readily biodegradable,

often achieving greater than 60% mineralization to carbon dioxide and water in standard 28-

day tests.[7]

The biodegradation of LAEs typically proceeds through two primary aerobic pathways:

Central Fission: The ether bond between the alkyl chain and the ethoxylate chain is cleaved,

forming a fatty alcohol and a polyethylene glycol (PEG) chain. The fatty alcohol is then

rapidly degraded.

Omega- and Beta-Oxidation: The terminal end of the alkyl chain is oxidized, followed by a

stepwise shortening of the chain.

Quantitative Biodegradability Data (Representative)
While specific data for SURFONIC JL-80X is not available, the following table summarizes

representative data for linear alcohol ethoxylates with similar chain lengths from standardized

ready biodegradability tests, such as the OECD 301 series.

Test
Substance
(similar to
SURFONIC JL-
80X)

Test Guideline
Duration
(days)

Biodegradatio
n (%)

Classification

C12-15 Alcohol

Ethoxylate
OECD 301F 28 > 60

Readily

Biodegradable

C9-11 Alcohol

Ethoxylate
OECD 301F 28 > 60

Readily

Biodegradable

C12-14 Alcohol

Ethoxylate
OECD 301B 28 > 70 (as DOC)

Readily

Biodegradable

This table presents representative data for substances structurally similar to SURFONIC JL-

80X to illustrate expected biodegradability. It is not data for SURFONIC JL-80X itself.
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Experimental Protocols: OECD 301F Manometric
Respirometry Test
The OECD 301F test is a standard method for assessing the ready biodegradability of chemical

substances in an aerobic aqueous medium.[8][9] It measures the oxygen consumed by a

microbial inoculum as it degrades the test substance.

Objective: To determine the degree of aerobic biodegradation of a substance by measuring

oxygen consumption.

Principle: A known volume of inoculated mineral medium containing a known concentration of

the test substance as the sole source of organic carbon is stirred in a closed flask at a constant

temperature for up to 28 days. The consumption of oxygen is measured by monitoring the

change in pressure inside the respirometer.

Materials and Apparatus:

Respirometer with pressure sensor

Constant temperature chamber (20 ± 1°C)

Magnetic stirrers

Glass flasks of appropriate volume

Source of activated sludge (inoculum)

Mineral medium (as per OECD 301 guidelines)

Reference substance (e.g., sodium benzoate)

Test substance (SURFONIC JL-80X)

Carbon dioxide absorbent (e.g., potassium hydroxide)

Procedure:
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Preparation of Mineral Medium: Prepare the mineral medium according to the OECD 301

guideline, ensuring it contains all necessary inorganic nutrients for microbial growth.

Preparation of Inoculum: Collect fresh activated sludge from a wastewater treatment plant

treating predominantly domestic sewage. The sludge is typically washed and aerated before

use to reduce endogenous respiration.

Test Setup:

Add a defined volume of mineral medium to each flask.

Add the test substance to achieve a concentration that will yield a theoretical oxygen

demand (ThOD) of 50-100 mg/L.

Add the inoculum.

In separate flasks, prepare a blank control (inoculum and mineral medium only) and a

reference control (inoculum, mineral medium, and a readily biodegradable reference

substance).

Add a small container with a CO2 absorbent to each flask.

Incubation: Seal the flasks and place them in the respirometer at a constant temperature of

20 ± 1°C in the dark. Stir the contents continuously.

Data Collection: Monitor the oxygen consumption in each flask at regular intervals for 28

days.

Calculation of Biodegradation: The percentage of biodegradation is calculated as the mean

oxygen consumption of the test substance (corrected for the blank) divided by its ThOD,

expressed as a percentage.

Pass Criteria: A substance is considered "readily biodegradable" if it reaches at least 60% of its

ThOD within a 10-day window during the 28-day test period.[9]

Visualizations
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Aerobic Biodegradation of Linear Alcohol Ethoxylates
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Caption: Aerobic Biodegradation Pathways of Linear Alcohol Ethoxylates.
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OECD 301F Experimental Workflow
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Caption: Experimental Workflow for the OECD 301F Test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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